Cas no 2248357-84-6 (1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate)
1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate Chemical and Physical Properties
Names and Identifiers
-
- 2248357-84-6
- 1,3-dioxoisoindolin-2-yl 2-ethoxyacetate
- EN300-6513135
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxyacetate
- 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate
-
- Inchi: 1S/C12H11NO5/c1-2-17-7-10(14)18-13-11(15)8-5-3-4-6-9(8)12(13)16/h3-6H,2,7H2,1H3
- InChI Key: IUPCQYLCIBEECX-UHFFFAOYSA-N
- SMILES: O(C(COCC)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 249.06372245g/mol
- Monoisotopic Mass: 249.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 72.9Ų
1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6513135-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxyacetate |
2248357-84-6 | 95.0% | 0.05g |
$528.0 | 2025-03-14 | |
| Enamine | EN300-6513135-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxyacetate |
2248357-84-6 | 95.0% | 0.1g |
$553.0 | 2025-03-14 | |
| Enamine | EN300-6513135-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxyacetate |
2248357-84-6 | 95.0% | 0.25g |
$579.0 | 2025-03-14 | |
| Enamine | EN300-6513135-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxyacetate |
2248357-84-6 | 95.0% | 0.5g |
$603.0 | 2025-03-14 | |
| Enamine | EN300-6513135-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxyacetate |
2248357-84-6 | 95.0% | 1.0g |
$628.0 | 2025-03-14 | |
| Enamine | EN300-6513135-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxyacetate |
2248357-84-6 | 95.0% | 2.5g |
$1230.0 | 2025-03-14 | |
| Enamine | EN300-6513135-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxyacetate |
2248357-84-6 | 95.0% | 5.0g |
$1821.0 | 2025-03-14 | |
| Enamine | EN300-6513135-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxyacetate |
2248357-84-6 | 95.0% | 10.0g |
$2701.0 | 2025-03-14 |
1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate
Comprehensive Overview of 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate (CAS No. 2248357-84-6)
1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate (CAS No. 2248357-84-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its dioxoisoindolinyl core and ethoxyacetate functional group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug development, particularly in the design of prodrugs and bioactive molecules.
The growing interest in 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate aligns with broader trends in the pharmaceutical sector, where there is a heightened focus on targeted drug delivery and sustainable synthesis. As the demand for green chemistry solutions rises, this compound's potential for efficient and environmentally friendly synthesis methods has become a key area of investigation. Its CAS No. 2248357-84-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.
One of the most compelling aspects of 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate is its role in prodrug design. Prodrugs are biologically inactive compounds that convert into active drugs within the body, improving bioavailability and reducing side effects. The ethoxyacetate moiety in this compound offers a promising scaffold for modifying drug solubility and absorption rates, addressing common challenges in oral drug formulation. This has led to its inclusion in studies exploring treatments for chronic diseases, where patient compliance and drug efficacy are critical.
In addition to its pharmaceutical applications, 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate is also being investigated for its potential in material science. Its structural features make it a candidate for developing novel polymers and coatings with enhanced stability and performance. Researchers are particularly interested in its ability to form hydrogen bonds and other non-covalent interactions, which could lead to advancements in smart materials and biodegradable plastics.
The synthesis of 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate typically involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in catalytic methods and microwave-assisted synthesis have streamlined its production, making it more accessible for industrial applications. These innovations are part of a larger movement toward process intensification in chemical manufacturing, which aims to reduce waste and energy consumption.
From a regulatory perspective, 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate is not classified as a hazardous substance, which facilitates its use in various research and commercial settings. However, proper handling and storage are essential to maintain its stability and prevent degradation. Safety data sheets (SDS) for this compound emphasize standard laboratory precautions, aligning with global occupational health and safety standards.
The future of 1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate looks promising, with ongoing studies exploring its potential in personalized medicine and nanotechnology. As the scientific community continues to uncover its capabilities, this compound is poised to play a pivotal role in advancing both therapeutic and industrial innovations. Its CAS No. 2248357-84-6 will undoubtedly remain a key identifier in research publications and patent filings for years to come.
2248357-84-6 (1,3-Dioxoisoindolin-2-yl 2-ethoxyacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)